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Compound of Interest

Compound Name: D-Allose

cat. No.: B117823

This document provides comprehensive guidance on the proper disposal of D-Allose, a rare
monosaccharide used in various research and development applications, including
pharmaceuticals and nutritional science.[1][2][3] The following procedures are designed to
ensure the safety of laboratory personnel and compliance with environmental regulations.

Hazard Assessment

According to available Safety Data Sheets (SDS), D-Allose is not classified as a hazardous
substance or mixture.[4][5] However, it is crucial to handle all laboratory chemicals with care
and to be aware of potential hazards, however minimal.

Key Properties of D-Allose:

Property Value Source
Physical State White crystalline powder [1][6]
Molecular Formula CeH1206 [41[5]
Molecular Weight 180.16 g/mol 41071
o Not a hazardous substance or
Hazard Classification ] [41[5]
mixture

Strong oxidizing agents, strong
Incompatible Materials acids/alkalis, strong reducing [415117]

agents
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Personal Protective Equipment (PPE)

Before handling D-Allose for disposal, ensure the following personal protective equipment is
worn to minimize exposure:

¢ Gloves: Wear appropriate protective gloves.[6]
o Eye Protection: Use safety goggles with side protection.[5]
o Lab Coat: A standard lab coat is recommended to protect clothing.

» Respiratory Protection: If generating dust, a NIOSH- or CEN-certified respirator may be
appropriate.[5][6]

Disposal Protocols

The appropriate disposal method for D-Allose depends on its physical state (solid or aqueous
solution) and the quantity to be discarded. Always consult and adhere to your institution's
specific waste management policies and local, state, and federal regulations.[4][6]

Solid D-Allose waste, including unused product and contaminated materials like weighing
paper, should be disposed of as non-hazardous solid waste.

Methodology:

o Containment: Collect solid D-Allose waste in a suitable, well-sealed container to prevent
dust formation.[6][7] The original container can be used if it is in good condition.[8]

o Labeling: Clearly label the container as "D-Allose waste, non-hazardous" or with your
institution's required labeling for non-hazardous chemical waste.

o Storage: Store the waste container in a designated satellite accumulation area away from
incompatible materials.[8]

» Disposal: Dispose of the container in the regular laboratory trash, unless your institution's
guidelines or local regulations require a specific chemical waste stream for non-hazardous
solids.[9]
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Small quantities of dilute, aqueous solutions of D-Allose may be eligible for drain disposal,
provided they meet specific criteria.

Methodology:

 Verification: Confirm that your local wastewater treatment regulations and institutional
policies permit the drain disposal of non-hazardous, water-soluble carbohydrates.[8][9] D-
Allose is not known to be harmful to aquatic life.[10]

» Neutralization (if applicable): Ensure the solution's pH is between 5.5 and 10.5 before
disposal.[9] D-Allose solutions are expected to be near neutral, but if mixed with other
reagents, pH adjustment may be necessary.

 Dilution: Flush the solution down a laboratory sink with a large volume of cold water (at least
20 parts water).[10] This helps to dilute the substance further in the wastewater system.

o Quantity Limits: Adhere to any daily limits on the quantity of chemicals that can be disposed
of via the sanitary sewer system.[9][10] For larger volumes, consider disposal via the
chemical waste stream as described for solids.

In the event of a D-Allose spill, follow these steps for cleanup and disposal.

Methodology:

e Secure Area: Ensure adequate ventilation.[6]

o Contain Spill: For solid spills, prevent further dispersal of dust.

e Clean-up:

o Solids: Carefully sweep or vacuum the spilled D-Allose. Avoid generating dust.[6][7]

o Liquids: Absorb the solution with an inert material such as sand, diatomite, or universal
binders.[4]

» Disposal of Cleanup Materials: Place the collected D-Allose and any contaminated
absorbent materials into a sealed container.[6] Label and dispose of it as non-hazardous
solid waste, following Protocol 3.1.
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» Decontamination: Clean the spill area thoroughly with water.

Waste Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of D-

Allose.
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Start: D-Allose Waste

Is the waste a solid or
an aqueous solution?

Aqueous D-Allose Solution

Solid D-Allose Waste
(Unused product, spills, contaminated items)

Do institutional and local
regulations permit drain
disposal of this substance?

Treat as chemical waste.
(Evaporation is not a permissible
disposal method).

\
Flush down sanitary sewer
with copious amounts of water.

Collect in a sealed, labeled
container for waste pickup.

Consult institutional and
> local regulations for
non-hazardous solid waste.

Dispose in designated
non-hazardous solid
waste stream (lab trash).

End of Process

Click to download full resolution via product page

Caption: Workflow for the proper disposal of D-Allose in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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